Inositol triphosphate

• Molecular Formula: C6H9Na6O15P3
• Molecular Weight: 551.99 g/mol
• InChI: InChI=1S/C6H15O15P3.6Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3+,4-,5-,6-;;;;;;/m0....../s1
• InChIKey: MLMBGBMAFNSCOW-PYBCBHMXSA-H

IP3 Endogenous IP3R Agonist Reference Standard

D-myo-Inositol 1,4,5-trisphosphate (Ins(1,4,5)P3, IP3) is the endogenous second messenger that binds to and opens intracellular IP3 receptor (IP3R) Ca²⁺-release channels on the endoplasmic reticulum, translating extracellular signals into cytosolic Ca²⁺ elevations [1]. Vertebrates express three IP3R subtypes (IP3R1, IP3R2, IP3R3) with distinct tissue distributions, binding affinities, and regulatory properties [2]. IP3 serves as the indispensable reference agonist against which all synthetic IP3R ligands—including super-agonists such as adenophostin A, partial agonists such as Ins(2,4,5)P3, and metabolically stabilized analogs—are quantitatively benchmarked. No inositol phosphate isomer or structural analog can be assumed to recapitulate IP3's full pharmacological profile without explicit comparative data.

1 Endogenous reference agonist for IP3R Ca²⁺ signaling studies

2 Essential baseline for novel IP3R ligand pharmacological profiling

3 Subtype-specific potency context across IP3R1, IP3R2, IP3R3

• [1] Berridge MJ, Bootman MD, Roderick HL. Calcium signalling: dynamics, homeostasis and remodelling. Nat Rev Mol Cell Biol. 2003;4:517-529. doi:10.1038/nrm1155 View Source
• [2] Nerou EP, Riley AM, Potter BVL, Taylor CW. Selective recognition of inositol phosphates by subtypes of the inositol trisphosphate receptor. Biochem J. 2001;355:59-68. doi:10.1042/0264-6021:3550059 View Source

IP3 Analog Substitution: Why Verification Matters

Inositol phosphate signaling is exquisitely stereospecific: among 47 purified inositol phosphate positional isomers injected into Xenopus oocytes, Ca²⁺-releasing potency spanned four orders of magnitude, and only seven compounds achieved high potency [1]. IP3 receptor subtypes themselves differ in ligand recognition—IP3R3 binds Ins(1,4,5)P3 with a Kd of 11±2 nM, while IP3R1 binds at 24±4 nM, and subtype selectivity of analogs can invert depending on which hydroxyl or phosphate group is modified [2]. Metabolic stability varies dramatically: IP3 itself has a half-life as short as ~60 seconds under physiological conditions, whereas Ins(1,3,4,5)P4 persists for ~30 minutes [3]. Even a closely related isomer, Ins(2,4,5)P3, acts as only a partial agonist with ~65% intrinsic activity and ~26-fold lower potency [4]. Therefore, in any experimental or screening context, substituting IP3 with an uncharacterized inositol phosphate analog without head-to-head quantitative validation invites irreproducible results.

Ins(2,4,5)P3

Partial agonist with limited intrinsic activity; may antagonize IP3 responses and prevent full receptor activation.

IP4

Substantially weaker agonist requiring supraphysiological concentrations; off-target risks increase at high doses.

Phosphorothioate analog

Metabolically resistant but with reduced potency and persistent activation, altering oscillatory signal dynamics.

• [1] DeLisle S, Radenberg T, Wintermantel MR, Tietz C, Parys JB, Pittet D, Welsh MJ, Mayr GW. Second messenger specificity of the inositol trisphosphate receptor: reappraisal based on novel inositol phosphates. Am J Physiol. 1994;266(2 Pt 1):C429-C436. doi:10.1152/ajpcell.1994.266.2.C429 View Source
• [2] Nerou EP, Riley AM, Potter BVL, Taylor CW. Selective recognition of inositol phosphates by subtypes of the inositol trisphosphate receptor. Biochem J. 2001;355:59-68. doi:10.1042/0264-6021:3550059 View Source
• [3] Sims CE, Allbritton NL. Metabolism of inositol 1,4,5-trisphosphate and inositol 1,3,4,5-tetrakisphosphate by the oocytes of Xenopus laevis. J Biol Chem. 1998;273(7):4052-4058. doi:10.1074/jbc.273.7.4052 View Source
• [4] Marchant JS, Taylor CW. Inositol 2,4,5-trisphosphate is a partial agonist of hepatic inositol trisphosphate receptors. Biochem Soc Trans. 1996;24(1):117S. doi:10.1042/bst024117s View Source

IP3 Quantitative Comparison Evidence vs. Analogs

IP3R Subtype Functional Potency Comparison

In permeabilized DT40 cells stably expressing single mammalian IP3R subtypes, Ins(1,4,5)P3 evoked concentration-dependent Ca²⁺ release with EC50 values of 87 nM (IP3R1), 145 nM (IP3R2), and 417 nM (IP3R3), representing a 4.8-fold potency difference between the most sensitive (IP3R1) and least sensitive (IP3R3) subtype [1]. All three responses had Hill coefficients near 1. In contrast, the metabolite Ins(1,3,4,5)P4 was ~135-fold less potent than IP3 at IP3R1 (EC50 ~11,749 nM) and ~28-fold less potent at IP3R2 (EC50 ~5,495 nM) [1]. This demonstrates that IP3 itself exhibits the highest potency of any endogenous inositol phosphate at all three IP3R subtypes, while its immediate metabolite IP4 is a substantially weaker agonist.

Subtype potency range

Head-to-head

EC50: 87–417 nM across IP3R subtypes

Defines baseline IP3R activation; IP4 is 38–275-fold weaker depending on subtype.

Permeabilized DT40 cells; cytosol-like medium, 37°C

Evidence Dimension	Functional Ca²⁺ release EC50 at recombinant IP3R subtypes
Target Compound Data	Ins(1,4,5)P3: IP3R1 EC50 = 87 nM; IP3R2 EC50 = 145 nM; IP3R3 EC50 = 417 nM
Comparator Or Baseline	Ins(1,3,4,5)P4: IP3R1 EC50 ≈ 11,749 nM; IP3R2 EC50 ≈ 5,495 nM; IP3R3 EC50 ≈ 114,815 nM
Quantified Difference	IP3 is ~135-fold (IP3R1), ~38-fold (IP3R2), and ~275-fold (IP3R3) more potent than IP4. IP3 itself shows ~4.8-fold potency difference across subtypes (IP3R1 > IP3R2 > IP3R3).
Conditions	Permeabilized DT40 cells stably expressing single mammalian IP3R subtypes; luminal low-affinity Ca²⁺ indicator; cytosol-like medium at 37°C

Why This Matters

Procurement of IP3 rather than IP4 is mandatory for experiments requiring maximal IP3R activation at physiological concentrations; IP4 requires supraphysiological concentrations (>10 µM) for equivalent receptor engagement, introducing off-target risks.

• [1] Tovey SC, Dedos SG, Taylor EJ, Rossi AM, Potter BVL, Taylor CW. Stimulation of inositol 1,4,5-trisphosphate (IP3) receptor subtypes by analogues of IP3. PLoS ONE. 2013;8(1):e54877. doi:10.1371/journal.pone.0054877 View Source

IP3 vs. Adenophostin A: Binding Affinity & Potency

Adenophostin A (AdA), a fungal metabolite, is the most potent known IP3R agonist. In competitive [³H]IP3 binding assays, AdA inhibited binding with a Ki of 0.18 nM, whereas IP3 itself had a Ki of 15 nM—an ~83-fold difference in affinity [1]. Using fluorescence polarization (FP) assays with FITC-IP3, the isolated IP3-binding core (IBC, residues 224–604 of IP3R1) bound AdA with ~10-fold greater affinity than IP3 in cytosol-like medium at 4°C [2]. In functional Ca²⁺ release assays using recombinant IP3R1, AdA was at least 12-fold more potent than IP3 [3]. Despite this, AdA is not a simple replacement for IP3: it occupies a more spacious hydrophobic pocket, engages distinct conformational substates, and drives IP3R N-terminal dynamics along different pathways than IP3 [4]. IP3 remains the essential endogenous reference agonist for delineating ligand-specific gating mechanisms.

IP3 vs. AdA affinity

Head-to-head

IP3 Ki 15 nM

vs

AdA Ki 0.18 nM

AdA is a super-agonist; IP3 remains essential as physiological reference for mechanism studies.

[³H]IP3 competition binding; FP assay at 4°C

Evidence Dimension	Binding affinity (Ki / Kd) and functional Ca²⁺ release potency at IP3R1
Target Compound Data	Ins(1,4,5)P3: Ki = 15 nM (radioligand binding) [1]; Kd ~24±4 nM for IP3R1 (competition binding) [2]; functional potency baseline (1×) at IP3R1 [3]
Comparator Or Baseline	Adenophostin A: Ki = 0.18 nM [1]; ~10-fold greater affinity than IP3 at IBC [2]; ≥12-fold greater functional potency than IP3 [3]
Quantified Difference	AdA Ki is ~83-fold lower (higher affinity) than IP3; AdA is 10–12× more potent in binding and ≥12× more potent in functional Ca²⁺ release at IP3R1
Conditions	Ki: [³H]IP3 competition binding to cerebellar microsomes; Kd: [³H]IP3 competition binding in Ca²⁺-free cytosol-like medium; FP assays at 4°C; Ca²⁺ release: recombinant IP3R1 in DT40 cells

Why This Matters

Researchers requiring maximal IP3R activation for channel gating studies should select adenophostin A; however, IP3 remains irreplaceable as the physiologically relevant reference agonist for understanding endogenous signal transduction and for benchmarking novel ligand efficacy.

• [1] Takahashi M, Tanzawa K, Takahashi S. Adenophostins, newly discovered metabolites of Penicillium brevicompactum, act as potent agonists of the inositol 1,4,5-trisphosphate receptor. J Biol Chem. 1994;269(1):369-372. doi:10.1016/S0021-9258(17)42362-3 View Source
• [2] Tovey SC, Rossi AM, Taylor CW. Binding of inositol 1,4,5-trisphosphate (IP3) and adenophostin A to the N-terminal region of the IP3 receptor: thermodynamic analysis using fluorescence polarization with a novel IP3 receptor ligand. Mol Pharmacol. 2010;77(6):995-1004. doi:10.1124/mol.109.063461 View Source
• [3] Rossi AM, Riley AM, Tovey SC, Rahman T, Potter BVL, Taylor CW. Selective determinants of inositol 1,4,5-trisphosphate and adenophostin A interactions with type 1 inositol 1,4,5-trisphosphate receptors. Br J Pharmacol. 2010;161(5):1070-1085. doi:10.1111/j.1476-5381.2010.00947.x View Source
• [4] Pallikonda S, Yule DI, Chavent M, Taylor CW, O'Hara P, Biggin PC. Conformational footprints of agonism: differences of inositol 1,4,5-trisphosphate (IP3) and adenophostin A (AdA) on IP3 receptor's N-terminal dynamics. R Soc Open Sci. 2026. doi:10.1098/rsos.xxxx View Source

IP3 vs. Ins(2,4,5)P3: Full vs. Partial Agonism

In rapid superfusion assays of permeabilized rat hepatocytes loaded with ⁴⁵Ca²⁺, Ins(1,4,5)P3 evoked quantal Ca²⁺ mobilization with an EC50 of 477±21 nM (extent) and 941±22 nM (peak rate) [1]. The regioisomer Ins(2,4,5)P3, commonly used as a 'metabolically stable' alternative, required EC50 values of 12.6 µM (extent) and 23.1 µM (peak rate)—a ~26-fold and ~25-fold rightward shift in potency, respectively [1]. Critically, even at a supramaximal concentration of 300 µM, Ins(2,4,5)P3 achieved only 65.0±2.7% of the peak Ca²⁺ release rate evoked by a maximal concentration (10 µM) of Ins(1,4,5)P3, classifying it unequivocally as a partial agonist with ~65% intrinsic activity [1]. Furthermore, Ins(2,4,5)P3 (333 µM) antagonized the response to 10 µM Ins(1,4,5)P3, reducing the peak rate to 79.9±5.0% of control [1].

Full vs. partial agonism

Head-to-head

IP3 EC50 477 nM Full agonist

vs

Ins(2,4,5)P3 EC50 12.6 µM 65% intrinsic

Partial agonist cannot substitute for full IP3R activation; may antagonize endogenous IP3.

Rapid superfusion of rat hepatocytes

Evidence Dimension	Ca²⁺ release potency (EC50) and maximal efficacy (intrinsic activity) at hepatic IP3 receptors
Target Compound Data	Ins(1,4,5)P3: EC50 (extent) = 477±21 nM; EC50 (peak rate) = 941±22 nM; intrinsic activity defined as 100% (full agonist)
Comparator Or Baseline	Ins(2,4,5)P3: EC50 (extent) = 12.6 µM (~26-fold less potent); EC50 (peak rate) = 23.1 µM (~25-fold less potent); at 300 µM, peak rate = 65.0±2.7% of IP3 maximum; at 333 µM, reduced IP3 response to 79.9±5.0% of control
Quantified Difference	Ins(2,4,5)P3 is ~25–26-fold less potent and exhibits only ~65% intrinsic activity relative to IP3. It also partially antagonizes IP3 responses at high concentrations.
Conditions	Rapid superfusion of permeabilized rat hepatocytes loaded with ⁴⁵Ca²⁺; immobilized on filter sandwich; high temporal resolution kinetic measurements

Why This Matters

Ins(2,4,5)P3 cannot substitute for Ins(1,4,5)P3 in functional assays that require full IP3R activation. Its partial agonist character means that at high concentrations it will both fail to achieve maximal Ca²⁺ release and antagonize endogenous IP3 responses—a critical consideration for experimental design and procurement decisions.

• [1] Marchant JS, Taylor CW. Inositol 2,4,5-trisphosphate is a partial agonist of hepatic inositol trisphosphate receptors. Biochem Soc Trans. 1996;24(1):117S. doi:10.1042/bst024117s View Source

IP3 vs. IP4 Metabolic Stability Comparison

The metabolic fate of IP3 fundamentally shapes Ca²⁺ signal duration. In Xenopus laevis oocytes, microinjected Ins(1,4,5)P3 (100 nM) at high intracellular [Ca²⁺] (≥1 µM) was metabolized predominantly by IP3 3-kinase with a half-life of ~60 seconds [1]. At higher IP3 concentrations (≥8 µM), the 5-phosphatase pathway dominated, still yielding rapid dephosphorylation. In stark contrast, Ins(1,3,4,5)P4 (IP4) at 100 nM exhibited a half-life of ~30 minutes, independent of [Ca²⁺] [1]. The >30-fold difference in metabolic stability means that IP3 produces transient, tightly controlled Ca²⁺ signals, whereas IP4 can sustain prolonged signaling. The 5-phosphatase Km values for Ins(1,4,5)P3 are uniformly 5–8 µM across enzyme types, while Km values for Ins(1,3,4,5)P4 diverge dramatically (0.8 µM for type I vs. 130 µM for type II), indicating that IP4 metabolism is differentially regulated across tissues [2].

Metabolic half-life

Cross-study

IP3 t½ ≈ 60 s; IP4 t½ ≈ 30 min

IP3 enables transient signaling; IP4 sustains prolonged activation, altering response dynamics.

Xenopus oocytes; 100 nM concentration

Evidence Dimension	Metabolic half-life (t½) in intact cellular systems
Target Compound Data	Ins(1,4,5)P3: t½ ≈ 60 s (at 100 nM IP3, [Ca²⁺] ≥ 1 µM); metabolism by 3-kinase (low [IP3]) or 5-phosphatase (high [IP3]). 5-phosphatase Km = 5–8 µM.
Comparator Or Baseline	Ins(1,3,4,5)P4: t½ ≈ 30 min (at 100 nM IP4), independent of [Ca²⁺]. 5-phosphatase Km varies from 0.8 µM (type I) to 130 µM (type II).
Quantified Difference	IP4 half-life is ≥30-fold longer than IP3 half-life under comparable conditions. The differential Km values for IP4 vs. IP3 at 5-phosphatase indicate tissue-specific metabolic regulation unique to IP4.
Conditions	Xenopus laevis oocytes and cytoplasmic extracts; [IP3] 100 nM–8 µM; [Ca²⁺] ≤400 nM to ≥1 µM; 5-phosphatase kinetics from purified rat liver and brain enzymes

Why This Matters

IP3 is essential for experiments requiring physiologically relevant, rapidly reversible IP3R activation. IP4 cannot replicate transient IP3 dynamics and may artifactually sustain Ca²⁺ release, compromising interpretation of oscillatory or frequency-modulated Ca²⁺ signaling studies.

• [1] Sims CE, Allbritton NL. Metabolism of inositol 1,4,5-trisphosphate and inositol 1,3,4,5-tetrakisphosphate by the oocytes of Xenopus laevis. J Biol Chem. 1998;273(7):4052-4058. doi:10.1074/jbc.273.7.4052 View Source
• [2] Takimoto K, Okada M, Matsuda Y, Nakagawa H. Purification and characterization of membrane-bound inositolpolyphosphate 5-phosphatase. J Biochem. 1989;106(4):684-690. doi:10.1093/oxfordjournals.jbchem.a122917 View Source

IP3 vs. Phosphorothioate Analog: Potency-Stability Trade-off

The synthetic analog DL-inositol 1,4,5-trisphosphorothioate (DL-Ins(1,4,5)P3[S]3), in which non-bridging phosphate oxygens are replaced by sulfur, retains full agonist activity but requires a 3-fold higher concentration for half-maximal Ca²⁺ release in permeabilized hepatocytes compared to Ins(1,4,5)P3 [1]. Crucially, Ins(1,4,5)P3[S]3 is completely resistant to both phosphorylation by IP3 3-kinase and dephosphorylation by IP3 5-phosphatase [1]. When Ins(1,4,5)P3 was incubated with 3-kinase and ATP, Ca²⁺-releasing activity was entirely abolished; Ins(1,4,5)P3[S]3 retained full activity under identical conditions [1]. In enzyme inhibition studies, DL-InsP3S3 inhibited 5-phosphatase with a Ki of 1.7 µM and was a very weak inhibitor of 3-kinase (Ki = 230 µM) [2]. In intact cells, stores refilled rapidly after IP3 stimulation due to its degradation, whereas stores remained empty after Ins(1,4,5)P3[S]3 stimulation, confirming persistent receptor activation [1].

Potency-stability trade-off

Head-to-head

IP3 Baseline potency Rapid metabolism

vs

InsP3[S]3 3-fold less potent Fully resistant

Trade-off: sustained activation with reduced potency; IP3 required for physiological kinetics.

Rat hepatocyte Ca²⁺ release; enzyme resistance tests

Evidence Dimension	Ca²⁺ release potency vs. metabolic stability (resistance to 3-kinase phosphorylation and 5-phosphatase dephosphorylation)
Target Compound Data	Ins(1,4,5)P3: EC50 baseline (1×) for Ca²⁺ release in permeabilized hepatocytes; completely inactivated by 3-kinase phosphorylation; rapidly degraded by 5-phosphatase; stores refill after degradation
Comparator Or Baseline	DL-Ins(1,4,5)P3[S]3: 3-fold less potent (EC50 ~3× higher); fully resistant to both 3-kinase and 5-phosphatase; retains full Ca²⁺-releasing activity after enzyme treatment; 5-phosphatase Ki = 1.7 µM; 3-kinase Ki = 230 µM; stores do not refill after stimulation
Quantified Difference	3-fold potency reduction (EC50 ratio ~3:1) in exchange for complete resistance to the two principal IP3-metabolizing enzymes, yielding sustained, non-terminating IP3R activation
Conditions	Permeabilized rat hepatocytes; Ca²⁺ release measured by ⁴⁵Ca²⁺ efflux; enzyme resistance tested with crude IP3 3-kinase preparation + ATP; 5-phosphatase and 3-kinase inhibition assays

Why This Matters

When experimental protocols require sustained IP3R activation without metabolic termination—such as studying store-operated Ca²⁺ entry, channel gating kinetics, or downstream signaling cascades—the phosphorothioate analog provides a defined 3-fold potency trade-off for complete metabolic stability. IP3 remains essential for all experiments where physiological signal termination kinetics must be preserved.

• [1] Taylor CW, Berridge MJ, Cooke AM, Potter BVL. Inositol 1,4,5-trisphosphorothioate, a stable analogue of inositol trisphosphate which mobilizes intracellular calcium. Biochem J. 1989;259(3):645-650. doi:10.1042/bj2590645 View Source
• [2] Safrany ST, Wojcikiewicz RJH, Strupish J, Nahorski SR, Potter BVL. Synthetic phosphorothioate-containing analogues of inositol 1,4,5-trisphosphate mobilize intracellular Ca²⁺ stores and interact differentially with inositol 1,4,5-trisphosphate 5-phosphatase and 3-kinase. FEBS Lett. 1991;278(2):252-256. doi:10.1016/0014-5793(91)80129-Q View Source

IP3 Validated Application Scenarios

IP3R Subtype Pharmacological Profiling & Agonist Benchmarking

Ins(1,4,5)P3 is the indispensable reference agonist for establishing baseline potency (EC50: 87, 145, and 417 nM for IP3R1, IP3R2, and IP3R3, respectively) in recombinant IP3R subtype cell lines [1]. Any novel IP3R ligand must be compared directly to IP3 in the same cellular background to quantify ΔpEC50 values, as established by the standardized DT40 cell platform [1]. No other endogenous inositol phosphate approaches IP3's potency: IP4 is 38–275-fold weaker depending on subtype [1], and Ins(2,4,5)P3 is both ~25-fold less potent and only a partial agonist [2]. IP3 is therefore the only compound that enables full dynamic range in concentration-response curves for subtype-selectivity screening.

Ca²⁺ Oscillations & Frequency-Modulated Signaling

IP3's rapid metabolic turnover (t½ ≈ 60 s at low concentrations and elevated [Ca²⁺]) is essential for generating and terminating cytosolic Ca²⁺ oscillations that encode biological information through frequency modulation [3]. Neither the slowly metabolized IP4 (t½ ≈ 30 min) nor the metabolically resistant phosphorothioate analog Ins(1,4,5)P3[S]3 can reproduce the dynamic on-off kinetics required for oscillatory signaling [3][4]. IP3 is the mandatory tool for studies investigating how Ca²⁺ oscillation frequency, amplitude, and spatial organization control downstream effectors such as CaMKII, NFAT, and mitochondrial metabolism.

SOCE & ER Ca²⁺ Depletion Assays

Sustained IP3R activation to deplete ER Ca²⁺ stores and trigger STIM1-Orai1-mediated SOCE requires an agonist that resists metabolic inactivation. IP3 alone is rapidly degraded (t½ ~60 s), allowing stores to refill and complicating SOCE measurement [3]. By contrast, Ins(1,4,5)P3[S]3 provides sustained, non-terminating IP3R activation with only a 3-fold potency penalty, making it the preferred tool for SOCE studies [4]. However, researchers must first establish the IP3 concentration-response relationship for their specific cell system before selecting the appropriate analog, as the absolute EC50 can vary with receptor density and cellular context.

IP3R Structural Biology & MD Simulations Reference

Structural and computational studies of IP3R gating mechanisms require the endogenous agonist Ins(1,4,5)P3 as the reference ligand for defining the physiological agonist-bound conformational state [5]. While adenophostin A drives IP3R into distinct, broader conformational substates not visited by either the apo or IP3-bound forms [5], IP3 uniquely defines the native activated conformation. All-atom molecular dynamics simulations comparing IP3-bound, AdA-bound, and apo states of the IP3R N-terminus confirm that IP3 and AdA produce divergent dynamic cross-correlation patterns and entropy-enthalpy binding signatures [5]. IP3 is therefore irreplaceable for studies seeking to understand endogenous IP3R activation mechanisms.

Application

Selection Property

Validation Focus

IP3R subtype pharmacological profiling

Endogenous full agonist reference with defined subtype potency

Verify EC50 benchmark against novel ligands in the same cellular background

Ca²⁺ oscillations & frequency-modulated signaling

Rapid metabolic turnover (physiological signal termination)

Ensure transient kinetic profile; confirm t½ context in target cell system

SOCE & ER Ca²⁺ depletion

Establish baseline EC50 for system; then select stable analog if sustained depletion needed

Compare IP3 vs. stable analog potency shift; confirm SOCE activation

IP3R structural biology & MD simulations

Physiological agonist-bound conformational reference

Compare with AdA-bound/apo states; define native allosteric dynamics

• [1] Tovey SC, Dedos SG, Taylor EJ, Rossi AM, Potter BVL, Taylor CW. Stimulation of inositol 1,4,5-trisphosphate (IP3) receptor subtypes by analogues of IP3. PLoS ONE. 2013;8(1):e54877. doi:10.1371/journal.pone.0054877 View Source
• [2] Marchant JS, Taylor CW. Inositol 2,4,5-trisphosphate is a partial agonist of hepatic inositol trisphosphate receptors. Biochem Soc Trans. 1996;24(1):117S. doi:10.1042/bst024117s View Source
• [3] Sims CE, Allbritton NL. Metabolism of inositol 1,4,5-trisphosphate and inositol 1,3,4,5-tetrakisphosphate by the oocytes of Xenopus laevis. J Biol Chem. 1998;273(7):4052-4058. doi:10.1074/jbc.273.7.4052 View Source
• [4] Taylor CW, Berridge MJ, Cooke AM, Potter BVL. Inositol 1,4,5-trisphosphorothioate, a stable analogue of inositol trisphosphate which mobilizes intracellular calcium. Biochem J. 1989;259(3):645-650. doi:10.1042/bj2590645 View Source
• [5] Pallikonda S, Yule DI, Chavent M, Taylor CW, O'Hara P, Biggin PC. Conformational footprints of agonism: differences of inositol 1,4,5-trisphosphate (IP3) and adenophostin A (AdA) on IP3 receptor's N-terminal dynamics. R Soc Open Sci. 2026. View Source